Cas no 6333-32-0 (ethyl carbamimidothioate,sulfuric acid)
6333-32-0 structure
Product Name:ethyl carbamimidothioate,sulfuric acid
CAS No:6333-32-0
MF:C3H10N2O4S2
MW:202.252498149872
CID:959802
PubChem ID:9859065
Update Time:2025-04-19
ethyl carbamimidothioate,sulfuric acid Chemical and Physical Properties
Names and Identifiers
-
- ethyl carbamimidothioate,sulfuric acid
- Bis-<S-aethyl-isothioharnstoff>-sulfat
- S-Aethyl-isothioharnstoff,Sulfat
- S-ethyl-isothiourea,sulfate
- 6333-32-0
- SCHEMBL4409267
- NSC-38403
- NSC38403
- AGN-PC-0MUOZI
- DTXSID30431929
-
- Inchi: 1S/C3H8N2S.H2O4S/c1-2-6-3(4)5;1-5(2,3)4/h2H2,1H3,(H3,4,5);(H2,1,2,3,4)
- InChI Key: IPXPQJFDBZXVDF-UHFFFAOYSA-N
- SMILES: S(C(=N)N)CC.S(=O)(=O)(O)O
Computed Properties
- Exact Mass: 202.00800
- Monoisotopic Mass: 202.00819915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 158.15000
- LogP: 1.86100
ethyl carbamimidothioate,sulfuric acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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